Cas no 111210-04-9 (1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-)

• Product Name: 1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-
• CAS No: 111210-04-9
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 129172
• PubChem ID: 13972354
• Update Time: 2025-04-18

1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-
• 1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-(9CI)
• 2-(hydroxymethyl)benzimidazole-4,7-dione
• 2-Sulfamoylbenzylalcohol
• AG-G-45576
• Benzenesulfonamide,2-(hydroxymethyl)-
• CTK5C2458
• SureCN1804258
• CHEMBL313486
• 2-(hydroxymethyl)-1H-benzimidazole-4,7-dione
• 111210-04-9

• Inchi： 1S/C8H6N2O3/c11-3-6-9-7-4(12)1-2-5(13)8(7)10-6/h1-2,11H,3H2,(H,9,10)
• InChI Key： YRHHKWVTVGPHKF-UHFFFAOYSA-N
• SMILES： OCC1=NC2C(C=CC(C=2N1)=O)=O

Computed Properties

• Exact Mass: 178.03788
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 83.05
• LogP: -0.16280